Cas no 25413-02-9 (Glycine,N-(2-bromo-1-oxopropyl)-, ethyl ester)

25413-02-9 structure
Product name:Glycine,N-(2-bromo-1-oxopropyl)-, ethyl ester
Glycine,N-(2-bromo-1-oxopropyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N-(2-bromo-1-oxopropyl)-, ethyl ester
- ethyl 2-(2-bromopropanoylamino)acetate
- (+-)-N-(2-Brom-propionyl)-glycin-aethylester
- Acetic acid,(2-bromopropionamido)-,ethyl ester
- Ethyl (2-bromopropionamido)acetate
- ethyl 2-(2-bromopropanamido)acetate
- ethyl N-(2-bromopropanoyl)glycinate
- N-(2-Bromo-1-oxopropyl)glycine,ethyl ester
- N-(2-bromo-propionyl)-glycine ethyl ester
- 25413-02-9
- CCRIS 1821
- 2-Bromo-N-(2-ethoxy-2-oxoethyl)propanimidic acid
- DTXSID40948270
- Acetic acid, (2-bromopropionamido)-, ethyl ester
- N-(2-Bromo-1-oxopropyl)glycine, ethyl ester
- Glycine, N-(2-bromo-1-oxopropyl)-, ethyl ester
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- Inchi: InChI=1S/C7H12BrNO3/c1-3-12-6(10)4-9-7(11)5(2)8/h5H,3-4H2,1-2H3,(H,9,11)
- InChI Key: KGHDYULSVOTUPI-UHFFFAOYSA-N
- SMILES: CCOC(CNC(C(Br)C)=O)=O
Computed Properties
- Exact Mass: 237.00000
- Monoisotopic Mass: 237.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4Ų
- XLogP3: 1
Experimental Properties
- PSA: 58.89000
- LogP: 1.28940
Glycine,N-(2-bromo-1-oxopropyl)-, ethyl ester Related Literature
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Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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